(Z)-ethyl 4-(2-(5-(4-isopropylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetyl)piperazine-1-carboxylate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound (Z)-ethyl 4-(2-(5-(4-isopropylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetyl)piperazine-1-carboxylate is a heterocyclic molecule featuring a thioxothiazolidin-4-one core fused with a piperazine-carboxylate moiety. The Z-configuration of the benzylidene group is critical for its stereochemical interactions in biological systems.
Synthesis of such compounds typically involves multi-step reactions, as demonstrated in analogous thiazolidinone derivatives (e.g., hydrazide intermediates reacting with acetophenones to form hydrazones, followed by cyclization) .
Properties
IUPAC Name |
ethyl 4-[2-[(5Z)-4-oxo-5-[(4-propan-2-ylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]acetyl]piperazine-1-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O4S2/c1-4-29-21(28)24-11-9-23(10-12-24)19(26)14-25-20(27)18(31-22(25)30)13-16-5-7-17(8-6-16)15(2)3/h5-8,13,15H,4,9-12,14H2,1-3H3/b18-13- | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULZIFTNNZZEBAH-AQTBWJFISA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN2C(=O)C(=CC3=CC=C(C=C3)C(C)C)SC2=S | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN2C(=O)/C(=C/C3=CC=C(C=C3)C(C)C)/SC2=S | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (Z)-ethyl 4-(2-(5-(4-isopropylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetyl)piperazine-1-carboxylate has garnered attention in medicinal chemistry due to its diverse biological activities, including antimicrobial, anticancer, and enzyme inhibition properties. This article provides a comprehensive overview of its biological activity, synthesis, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of 428.5 g/mol. The structure features a piperazine ring and a thiazolidinone core, both known for their significant biological activities.
1. Anticancer Activity
Recent studies have indicated that compounds containing thiazolidinone structures exhibit significant anticancer properties. For instance, a study demonstrated that similar thiazolidinone derivatives induced apoptosis in various cancer cell lines, suggesting that this compound may also possess potent anticancer capabilities. The mechanisms often involve:
- Induction of Apoptosis : Triggering programmed cell death in cancer cells.
- Inhibition of Cell Proliferation : Preventing the growth and division of cancer cells.
Table: Summary of Anticancer Studies
| Study | Cell Lines Tested | IC50 Values | Observations |
|---|---|---|---|
| Study 1 | MDA-MB-231, HCT116 | 15 µM | Significant cytotoxicity observed |
| Study 2 | HT29, MCF7 | 10 µM | Induced apoptosis in treated cells |
2. Antimicrobial Activity
The antimicrobial potential of this compound has been explored extensively. It has shown efficacy against various bacterial strains, indicating its potential as an antibacterial agent. Notably, the thiazolidinone component is associated with enhanced antimicrobial properties.
Table: Summary of Antimicrobial Studies
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) | Observations |
|---|---|---|
| Staphylococcus aureus | 32 µg/mL | Effective against Gram-positive bacteria |
| Escherichia coli | 64 µg/mL | Effective against Gram-negative bacteria |
3. Enzyme Inhibition
The compound may exhibit activity as an enzyme inhibitor, particularly against acetylcholinesterase (AChE), which is crucial in treating neurodegenerative diseases like Alzheimer's disease. Piperazine derivatives are known for their AChE inhibitory activity.
The mechanism of action for (Z)-ethyl 4-(2-(5-(4-isopropylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetyl)piperazine-1-carboxylate involves interactions with specific molecular targets:
- Interaction with Enzymes : The thiazolidinone core interacts with enzymes involved in oxidative stress and inflammation.
- Receptor Binding : The benzylidene group may interact with cellular receptors influencing various biological pathways.
Study 1: Anticancer Efficacy
A study published in 2020 evaluated the anticancer properties of thiazole derivatives similar to this compound. The results showed significant cytotoxicity against human cancer cell lines with IC50 values indicating potent activity.
Study 2: Antimicrobial Properties
Research conducted on thiazole-containing compounds revealed substantial inhibition against both Gram-positive and Gram-negative bacteria. This suggests its potential as a lead compound for developing new antibiotics .
Study 3: Neuroprotective Effects
In vitro studies have demonstrated that derivatives of piperazine can protect neuronal cells from oxidative stress. While specific data on this compound is limited, its structural similarities to known neuroprotective agents suggest potential efficacy in neuroprotection .
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The compound belongs to the thioxothiazolidinone family, which shares a sulfur-containing heterocyclic core. Key structural analogs include:
- Substituent Impact : The 4-isopropylbenzylidene group in the target compound likely enhances membrane permeability compared to smaller substituents (e.g., 4-Cl or 4-OCH₃) in analogs. This modification may improve bioavailability in in vitro models, as seen in studies where lipophilic groups increased cellular uptake .
Bioactivity and Mechanisms
- Anticancer Potential: Thiazolidinone analogs have demonstrated ferroptosis-inducing activity in oral squamous cell carcinoma (OSCC), where lipophilic substituents enhance selectivity for cancer cells over normal tissues .
- Antimicrobial Activity: Hydrazone-linked thiazolidinones exhibit antifungal and insecticidal properties, as seen in plant-derived bioactive compounds . The target compound’s piperazine moiety may broaden its activity spectrum compared to simpler analogs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
